Cas no 1247662-13-0 (2-Cyclobutoxypyridine-4-carboxylic acid)

• Product Name: 2-Cyclobutoxypyridine-4-carboxylic acid
• CAS No: 1247662-13-0
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 4580568
• PubChem ID: 62116824
• Update Time: 2025-07-15

2-Cyclobutoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutoxypyridine-4-carboxylic acid
• 2-Cyclobutoxyisonicotinic acid
• 2-cyclobutyloxypyridine-4-carboxylic acid
• AT18139
• SB54696
• 2-Cyclobutoxypyridine-4-carboxylic acid

• Inchi： 1S/C10H11NO3/c12-10(13)7-4-5-11-9(6-7)14-8-2-1-3-8/h4-6,8H,1-3H2,(H,12,13)
• InChI Key： UZGFTJROENGNCP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CN=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 2-Cyclobutoxypyridine-4-carboxylic acid

Introduction to 2-Cyclobutoxypyridine-4-carboxylic acid (CAS No: 1247662-13-0)

2-Cyclobutoxypyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 1247662-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclobutyl moiety attached to a pyridine ring, which is further functionalized with a carboxylic acid group at the 4-position. The unique structural framework of this molecule presents intriguing opportunities for its application in drug discovery and development, particularly in the design of novel bioactive agents.

The cyclobutoxy substituent in 2-Cyclobutoxypyridine-4-carboxylic acid introduces rigidity to the molecular structure, which can influence both the physicochemical properties and the biological activity of the compound. This rigidity is often exploited in medicinal chemistry to enhance binding affinity and selectivity when interacting with biological targets. The pyridine ring, a common pharmacophore in many pharmaceuticals, contributes to the compound's solubility and ability to cross biological membranes. Additionally, the presence of a carboxylic acid group provides a site for further chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-Cyclobutoxypyridine-4-carboxylic acid and biological targets. Studies have shown that this compound exhibits potential as an inhibitor of certain enzymes involved in inflammatory pathways. The structural features of 2-Cyclobutoxypyridine-4-carboxylic acid, particularly the combination of the cyclobutyl ring and the pyridine moiety, may facilitate optimal positioning within active sites, thereby enhancing binding efficacy. This has led to its investigation as a lead compound in the development of novel therapeutics for conditions such as rheumatoid arthritis and other inflammatory disorders.

In vitro studies have demonstrated promising results regarding the anti-inflammatory properties of derivatives derived from 2-Cyclobutoxypyridine-4-carboxylic acid. By modulating key signaling pathways, such as NF-κB and MAPK, these derivatives have shown the ability to reduce pro-inflammatory cytokine production. The carboxylic acid group plays a crucial role in these interactions, allowing for hydrogen bonding and ionic interactions with target proteins. Furthermore, the cyclobutyl ring contributes to steric hindrance, which can improve selectivity over off-target enzymes. These findings highlight the compound's potential as a scaffold for developing next-generation anti-inflammatory agents.

The synthesis of 2-Cyclobutoxypyridine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by cycloalkylation with cyclobutanol derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential on a larger scale. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in its synthesis.

From a pharmacokinetic perspective, 2-Cyclobutoxypyridine-4-carboxylic acid exhibits favorable properties that make it an attractive candidate for further development. The presence of both polar (carboxylic acid) and non-polar (cyclobutyl ring) regions enhances its solubility in both aqueous and lipid environments, facilitating absorption and distribution throughout the body. Furthermore, metabolic stability studies suggest that this compound undergoes slow degradation in vivo, potentially allowing for prolonged therapeutic effects.

The regulatory landscape for novel pharmaceutical compounds like 2-Cyclobutoxypyridine-4-carboxylic acid is stringent but well-established. Regulatory agencies require comprehensive preclinical data demonstrating safety and efficacy before approval for human use. Current research efforts are focused on generating this data through rigorous toxicology studies and clinical trials. Preliminary results from animal models are encouraging, showing minimal side effects at therapeutic doses while maintaining strong biological activity.

The future prospects for 2-Cyclobutoxypyridine-4-carboxylic acid are promising, with ongoing research exploring its potential in various therapeutic areas beyond inflammation. Its unique structural features make it a versatile scaffold for designing compounds targeting different disease mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into novel drugs that address unmet medical needs.

In conclusion,2-Cyclobutoxypyridine-4-carboxylic acid (CAS No: 1247662-13-0) is a structurally interesting compound with significant potential in pharmaceutical applications. Its combination of rigid cyclobutyl moieties and functionalized pyridine rings offers unique advantages for drug design. With continued research and development,2-Cyclobutoxypyridine-4-carboxylic acid holds promise as a valuable contributor to next-generation therapeutics aimed at treating inflammatory diseases and other conditions where precise molecular targeting is required.